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Compound of Interest

Compound Name: Methyl 10-methyloctadecanoate

Cat. No.: B153602

For researchers and professionals in drug development, understanding the distinct biochemical
profiles of various bacterial species is paramount. This guide provides a comparative overview
of the relative abundance of Methyl 10-methyloctadecanoate, a branched-chain fatty acid
methyl ester, across different bacterial species. This molecule, also known as methyl
tuberculostearate, is a significant biomarker, particularly for the genus Mycobacterium.

Relative Abundance of Methyl 10-
methyloctadecanoate

The presence and concentration of Methyl 10-methyloctadecanoate vary significantly among
bacterial species. It is a hallmark lipid of Mycobacterium and some related actinomycetes, while
being largely absent in many other common bacteria.

Table 1: Quantitative Comparison of Methyl 10-methyloctadecanoate in Various Bacterial
Species
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Relative Abundance of
. . . Methyl 10-
Bacterial Species Gram Stain
methyloctadecanoate (%

of total fatty acids)

Mycobacterium tuberculosis

complex N/A (Acid-fast) 10-20%

Mycobacterium avium complex  N/A (Acid-fast) Present, significant amounts
Mycobacterium xenopi N/A (Acid-fast) Present, significant amounts
Mycobacterium smegmatis N/A (Acid-fast) Present, significant amounts
Mycobacterium gordonae N/A (Acid-fast) Absent

Corynebacterium species Positive Present in some species
Escherichia coli Negative Not typically detected
Staphylococcus aureus Positive Not typically detected
Bacillus subtilis Positive Not typically detected
Pseudomonas aeruginosa Negative Not typically detected

Note: The relative abundance in Mycobacterium species can vary based on culture conditions
and the specific strain.

Tuberculostearic acid (the precursor acid to Methyl 10-methyloctadecanoate) is a major
constituent of the lipids in most mycobacterial species, comprising 10 to 20 percent of the total
fatty acids.[1] One extensive study identified its presence in all 61 strains of the M. tuberculosis
complex and 47 strains of nontuberculous mycobacteria that were tested, with the notable
exception of Mycobacterium gordonae.[1]

Biosynthesis of Tuberculostearic Acid

The characteristic presence of 10-methyloctadecanoic acid in mycobacteria is due to a specific
biosynthetic pathway. The key enzyme in this pathway is a cyclopropane-fatty-acyl-
phospholipid synthase, designated as Cfa. This enzyme functions as an S-adenosyl-I-
methionine (SAM)-dependent methyltransferase. It catalyzes the transfer of a methyl group
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from SAM to the double bond of oleic acid (a C18:1 unsaturated fatty acid), which is typically
esterified within a phospholipid. This reaction proceeds through a 10-methyleneoctadecanoyl

intermediate, which is subsequently reduced to form 10-methyloctadecanoate
(tuberculostearate).[2][3][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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